Cas no 22150-76-1 (6-Biopterin)

• Product Name: 6-Biopterin
• CAS No: 22150-76-1
• MF: C₉H₁₁N₅O₃
• MW: 237.215340852737
• MDL: MFCD00036787
• CID: 51980
• PubChem ID: 244-807-8
• Update Time: 2025-08-02

6-Biopterin Chemical and Physical Properties

Names and Identifiers

• 6-Biopterin
• L-Biopterin
• (1'R,2'S)-Biopterin
• 2-Amino-4-hydroxy-6-(1,2-dihydroxypropyl)pteridine
• Biopterin
• D-erythro-Biopterin
• L-erythro-Biopterin
• pterinhb2
• EINECS 244-807-8
• (1R,2S)-1-(2-AMINO-4-HYDROXYPTERIDIN-6-YL)PROPANE-1,2-DIOL
• SCHEMBL18662632
• 2-amino-6-(L-erythro-1,2-dihydroxypropyl)-4(3H)-Pteridinone
• 4(1H)-Pteridinone, 2-amino-6-(1,2-dihydroxypropyl)-, (S-(R*,S*))-
• DTXSID30912041
• Q408256
• AC-28999
• Pterin H B2
• CHEBI:63931
• (-)-Biopterin
• 6-(L-erythro-1,2-dihydroxypropyl)-pterin
• (1'R,1'S) Biopterin
• UNII-E54CTM794Y
• s5577
• (L-erythro)-2-Amino-6-(1,2-dihydroxypropyl)-4(3H)-pteridinon
• (S-(R*,S*))-2-Amino-6-(1,2-dihydroxypropyl)-1H-pteridin-4-one
• CS-6962
• 2-amino-6-((1R,2S)-1,2-dihydroxypropyl)pteridin-4(3H)-one
• 2-amino-6-((1R,2S)-1,2-dihydroxypropyl)pteridin-4(1H)-one
• AKOS025312532
• 9036-22-0
• 2-amino-6-[(1R,2S)-1,2-dihydroxypropyl]-3H-pteridin-4-one
• 2-amino-6-[(1R,2S)-1,2-dihydroxypropyl]-1,4-dihydropteridin-4-one
• NSC 339699
• 4(1H)-PTERIDINONE, 2-AMINO-6-((1R,2S)-1,2-DIHYDROXYPROPYL)-
• CCG-266851
• E54CTM794Y
• L-erythro biopterin
• 6-Biopterin, >=97%
• SCHEMBL258466
• B6302
• EN300-7365623
• AKOS030254292
• AS-70364
• 4(3H)-Pteridinone, 2-amino-6-(L-erythro-1,2-dihydroxypropyl)-
• 4(1H)-Pteridinone, 2-amino-6-[(1R,2S)-1,2-dihydroxypropyl]-
• NSC-339699
• Z3245415986
• [S-(R*,S*)]-2-amino-6-(1,2-dihydroxypropyl)-4(1H)-Pteridinone
• 2-amino-6-[(1R,2S)-1,2-dihydroxypropyl]-3,4-dihydropteridin-4-one
• BIOPTERIN [MI]
• BCP04171
• HY-102015
• 22150-76-1
• W-201921
• AKOS028109358
• Oxygenase, tyrosine 3-mono-
• 2-amino-6-[(1R,2S)-1,2-dihydroxypropyl]pteridin-4(3H)-one
• MFCD00036787
• 2-AMINO-6-[(1R,2S)-1,2-DIHYDROXYPROPYL]-8H-PTERIDIN-4-ONE
• 2-AMINO-6-((1R,2S)-1,2-DIHYDROXYPROPYL)-4(1H)-PTERIDINONE
• 2-Amino-6-[(1R,2S)-1,2-dihydroxypropyl]-4(1H)-pteridinone

• MDL： MFCD00036787
• Inchi： 1S/C9H11N5O3/c1-3(15)6(16)4-2-11-7-5(12-4)8(17)14-9(10)13-7/h2-3,6,15-16H,1H3,(H3,10,11,13,14,17)/t3-,6-/m0/s1
• InChI Key： LHQIJBMDNUYRAM-DZSWIPIPSA-N
• SMILES： O[C@H](C1C=NC2=C(C(NC(N)=N2)=O)N=1)[C@H](C)O

Computed Properties

• Exact Mass: 237.08600
• Monoisotopic Mass: 237.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: -2.4
• Topological Polar Surface Area: 134

Experimental Properties

• Color/Form: Yellow fine globular crystals. A pterin pigment. Sensitive to air
• Density: 1.3472 (rough estimate)
• Melting Point: >210°C dec.
• Boiling Point: 379.74°C (rough estimate)
• Flash Point: 310.7 °C
• Refractive Index: 1.7610 (estimate)
• Solubility: Bioptein is very slightly soluble in water. The solubility of biopterin is about 0.01 g per 100 g of water (220C). Concentrated solutions of biopterin may be prepared using 0.05M NaOH. Ultrasonication may be used to improve dissolution.
• PSA: 138.01000
• LogP: -0.70930
• Solubility: Solubility in water
• Merck: 13,1229
• Specific Rotation: D24 -50° (c = 0.4 in 0.1N HCl); D24 -26° (c = 0.92 in 0.1N NaOH)

6-Biopterin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10-23
• RTECS：UO3506000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Biopterins and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives Biopterins and derivatives

Additional information on 6-Biopterin

6-Biopterin: A Comprehensive Overview

6-Biopterin, also known as CAS No. 22150-76-1, is a bioactive compound that has garnered significant attention in the fields of biochemistry, pharmacology, and neuroscience. This compound is a derivative of pteridine, a class of organic compounds that play crucial roles in various biological processes. The name 6-Biopterin reflects its structural composition, where the pteridine ring is substituted with specific functional groups that contribute to its unique properties and biological activities.

The chemical structure of 6-Biopterin is characterized by a pteridine ring system with a biopterin side chain. This structure allows it to participate in essential biochemical pathways, particularly those involving tetrahydrobiopterin (BH4), a cofactor for aromatic amino acid hydroxylases. Recent studies have highlighted the importance of 6-Biopterin in maintaining cellular redox balance and its role in mitigating oxidative stress, which is a critical factor in various pathological conditions such as neurodegenerative diseases and cardiovascular disorders.

In terms of applications, 6-Biopterin has been extensively studied for its potential therapeutic benefits. One of the most promising areas of research involves its use in treating diseases associated with BH4 deficiency, such as phenylketonuria (PKU) and tetrahydrobiopterin-responsive dystonia. Recent clinical trials have demonstrated that supplementation with 6-Biopterin can significantly improve neurological outcomes in patients with these conditions, underscoring its therapeutic potential.

Beyond its medical applications, 6-Biopterin has also found utility in the field of synthetic biology. Researchers have engineered microbial systems to produce this compound at scale, leveraging metabolic engineering techniques to enhance yield and purity. These advancements have not only made 6-Biopterin more accessible for research purposes but also opened new avenues for its industrial production.

The latest research on 6-Biopterin has delved into its role as a modulator of cellular signaling pathways. Studies have shown that it can influence the activity of key enzymes involved in neurotransmitter synthesis, particularly dopamine and serotonin. This has implications for the development of novel treatments for mental health disorders such as depression and anxiety, where imbalances in these neurotransmitters are often implicated.

In conclusion, CAS No. 22150-76-1 (6-Biopterin) is a versatile compound with a wide range of applications in both therapeutic and industrial contexts. Its unique chemical properties and biological activities continue to be explored through cutting-edge research, offering new insights into its potential uses and mechanisms of action. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing human health and biotechnology.